Cas no 2639412-54-5 (1-(4-Isothiocyanatophenyl)-4-methylpiperazine hydrochloride)

• Product Name: 1-(4-Isothiocyanatophenyl)-4-methylpiperazine hydrochloride
• CAS No: 2639412-54-5
• MF: C₁₂H₁₆ClN₃S
• MW: 269.793540000916
• MDL: MFCD33549511
• CID: 5641724
• PubChem ID: 155970540
• Update Time: 2025-05-22

1-(4-Isothiocyanatophenyl)-4-methylpiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2639412-54-5
• 1-(4-isothiocyanatophenyl)-4-methylpiperazine hydrochloride
• EN300-27779061
• 1-(4-Isothiocyanatophenyl)-4-methylpiperazine hydrochloride

• MDL： MFCD33549511
• Inchi： 1S/C12H15N3S.ClH/c1-14-6-8-15(9-7-14)12-4-2-11(3-5-12)13-10-16;/h2-5H,6-9H2,1H3;1H
• InChI Key： BUOIXODWKXUEBC-UHFFFAOYSA-N
• SMILES： Cl.S=C=NC1C=CC(=CC=1)N1CCN(C)CC1

Computed Properties

• Exact Mass: 269.0753464g/mol
• Monoisotopic Mass: 269.0753464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(4-Isothiocyanatophenyl)-4-methylpiperazine hydrochloride

1-(4-Isothiocyanatophenyl)-4-methylpiperazine Hydrochloride: A Comprehensive Overview

The compound 1-(4-Isothiocyanatophenyl)-4-methylpiperazine hydrochloride (CAS No. 2639412-54-5) is a fascinating molecule with significant potential in various fields, particularly in pharmaceutical and chemical research. This compound is characterized by its unique structure, which combines an isothiocyanate group with a piperazine ring, making it a valuable tool in drug design and development.

Isothiocyanates are well-known for their biological activity, particularly in the context of anti-inflammatory and anticancer properties. The presence of this functional group in 1-(4-Isothiocyanatophenyl)-4-methylpiperazine hydrochloride suggests that it may exhibit similar bioactivity, potentially making it a candidate for therapeutic applications. Recent studies have highlighted the importance of isothiocyanates in modulating cellular signaling pathways, which could be leveraged to develop novel drugs targeting chronic diseases.

The piperazine ring in this compound adds structural rigidity and enhances its pharmacokinetic properties. Piperazines are commonly used in drug design due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The methyl substitution on the piperazine ring further modifies its physicochemical properties, potentially improving its solubility and bioavailability.

From a synthetic perspective, 1-(4-Isothiocyanatophenyl)-4-methylpiperazine hydrochloride can be prepared via a two-step process involving the reaction of 4-methylpiperazine with an appropriate isothiocyanate precursor. This synthesis route is both efficient and scalable, making it suitable for large-scale production if required. Researchers have recently explored alternative synthetic methods to improve yield and reduce costs, further emphasizing the compound's practicality.

In terms of applications, this compound has shown promise in preclinical studies as a potential anticancer agent. Its ability to inhibit key enzymes involved in tumor progression has been documented in several recent publications. Additionally, its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 1-(4-Isothiocyanatophenyl)-4-methylpiperazine hydrochloride to various protein targets. These studies have provided valuable insights into its mechanism of action and potential toxicity profiles. For instance, molecular docking simulations have revealed that the compound interacts strongly with the active site of certain kinases, suggesting a potential role in kinase inhibition therapies.

The hydrochloride salt form of this compound ensures its stability under physiological conditions, which is crucial for its pharmacological applications. Stability studies have demonstrated that the compound retains its integrity under various storage conditions, further supporting its suitability for therapeutic use.

In conclusion, 1-(4-Isothiocyanatophenyl)-4-methylpiperazine hydrochloride (CAS No. 2639412-54-5) represents a compelling molecule with diverse applications in drug discovery and development. Its unique structure, combined with recent research findings, positions it as a promising candidate for addressing unmet medical needs. Continued exploration into its biological activities and optimization of its pharmacokinetic properties will undoubtedly pave the way for its clinical translation.